Cas no 313701-97-2 (3-(2,5-Dimethyl-pyrrol-1-yl)-4-methoxy-phenylamine)

• Product Name: 3-(2,5-Dimethyl-pyrrol-1-yl)-4-methoxy-phenylamine
• CAS No: 313701-97-2
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 1067893
• PubChem ID: 776878
• Update Time: 2025-05-20

3-(2,5-Dimethyl-pyrrol-1-yl)-4-methoxy-phenylamine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dimethyl-pyrrol-1-yl)-4-methoxy-phenylamine
• 3-(2,5-dimethyl-1H-pyrrol-1-yl)-4-methoxyaniline
• 3-(2,5-dimethylpyrrolyl)-4-methoxyphenylamine
• AC1LFEPO
• CBMicro_005603
• Oprea1_167864
• STOCK2S-31303
• BIM-0005451.P001
• AM-879/25023006
• STK197417
• A911763
• SR-01000430246-1
• MLS000718505
• SMSF0010708
• CHEMBL1373462
• SCHEMBL13779279
• HMS2699D13
• CS-0314121
• AKOS000100943
• DTXSID50354606
• SMR000290773
• EU-0004594
• CB07713
• SR-01000430246
• Cambridge id 5979045
• SB63444
• CCG-106263
• 3-(2,5-dimethylpyrrol-1-yl)-4-methoxyaniline
• 313701-97-2

• MDL： MFCD01860279
• Inchi： 1S/C13H16N2O/c1-9-4-5-10(2)15(9)12-8-11(14)6-7-13(12)16-3/h4-8H,14H2,1-3H3
• InChI Key： VUEBXYJBULSCQG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1N1C(C)=CC=C1C)N

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 398.3±42.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(2,5-Dimethyl-pyrrol-1-yl)-4-methoxy-phenylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(2,5-Dimethyl-pyrrol-1-yl)-4-methoxy-phenylamine

Introduction to 3-(2,5-Dimethyl-pyrrol-1-yl)-4-methoxy-phenylamine (CAS No. 313701-97-2)

3-(2,5-Dimethyl-pyrrol-1-yl)-4-methoxy-phenylamine, with the CAS number 313701-97-2, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of substituted pyrroles and phenylamines, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of 3-(2,5-Dimethyl-pyrrol-1-yl)-4-methoxy-phenylamine.

Chemical Structure and Synthesis

The molecular formula of 3-(2,5-Dimethyl-pyrrol-1-yl)-4-methoxy-phenylamine is C₁₄H₁₈N₂O. The compound features a pyrrole ring substituted with two methyl groups at positions 2 and 5, and a phenyl ring with a methoxy group at position 4. The amine group is attached to the phenyl ring at position 3. This unique structural arrangement imparts specific chemical and physical properties to the compound.

The synthesis of 3-(2,5-Dimethyl-pyrrol-1-yl)-4-methoxy-phenylamine can be achieved through various routes. One common method involves the reaction of 4-methoxyaniline with 2,5-dimethylpyrrole in the presence of a suitable catalyst. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as microwave-assisted synthesis and catalytic hydrogenation. These methods not only improve yield but also reduce reaction times and minimize byproduct formation.

Biological Properties and Applications

3-(2,5-Dimethyl-pyrrol-1-yl)-4-methoxy-phenylamine has been extensively studied for its potential biological activities. Research has shown that this compound exhibits significant antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. These properties make it a promising candidate for the development of drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant activity, 3-(2,5-Dimethyl-pyrrol-1-yl)-4-methoxy-phenylamine has been found to possess anti-inflammatory effects. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a potential therapeutic agent for inflammatory conditions like arthritis and inflammatory bowel disease.

Clinical Trials and Research Advancements

The potential therapeutic applications of 3-(2,5-Dimethyl-pyrrol-1-yl)-4-methoxy-phenylamine have led to several clinical trials aimed at evaluating its safety and efficacy. Early-phase clinical trials have shown promising results in terms of safety profiles and preliminary efficacy in treating oxidative stress-related conditions. However, more extensive clinical trials are needed to fully assess its therapeutic potential.

Recent research has also explored the use of 3-(2,5-Dimethyl-pyrrol-1-yl)-4-methoxy-phenylamine in combination with other therapeutic agents. For instance, studies have shown that combining this compound with antioxidants or anti-inflammatory drugs can enhance their effectiveness in treating various diseases. This synergistic approach opens up new avenues for drug development and personalized medicine.

Safety Considerations and Future Prospects

The safety profile of 3-(2,5-Dimethyl-pyrrol-1-yl)-4-methoxy-phenylamine is an important consideration in its development as a therapeutic agent. Preclinical studies have indicated that it is well-tolerated at therapeutic doses with minimal side effects. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, 3-(2,5-Dimethyl-pyrrol-1-yl)-4-methoxy-phenylamine (CAS No. 313701-97-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its antioxidant and anti-inflammatory properties, makes it a valuable candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.